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Abstract
Farobin A, a recently identified natural compound, is emerging as a molecule of significant

interest in the fields of pharmacology and drug discovery. Possessing a unique chemical

structure, it has demonstrated a promising range of biological activities, including antibacterial,

antioxidant, and anti-inflammatory effects. This technical guide provides a comprehensive

overview of Farobin A, consolidating its chemical identifiers, summarizing its known biological

activities with available quantitative data, and presenting detailed experimental protocols where

accessible. Furthermore, this document includes visualizations of its known signaling

interactions and experimental workflows to facilitate a deeper understanding of its mechanism

of action and potential therapeutic applications.

Chemical Identity and Properties
Farobin A is a flavonoid glycoside with the chemical formula C27H30O14.[1] Its chemical

structure and key identifiers are summarized in the tables below.

Table 1: Core Chemical Identifiers for Farobin A
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Identifier Value Source

CAS Number 1245447-08-8 [1][2]

Molecular Formula C27H30O14 [1]

Molecular Weight 578.52 g/mol [1]

Table 2: Structural and Other Chemical Identifiers for
Farobin A

Identifier Type Identifier Source

SMILES

O(C1=C(C(O)=C2C(=C1)OC(=

CC2=O)C3=CC(O)=C(O)C=C3

)[C@H]4C--INVALID-LINK----

INVALID-LINK----INVALID-

LINK--O4)[C@@H]5O--

INVALID-LINK----INVALID-

LINK----INVALID-LINK--

[C@H]5O

[1]

InChI
Information not currently

available in public databases.

IUPAC Name
Information not currently

available in public databases.

Biological Activity and Mechanism of Action
Farobin A has been shown to exhibit a spectrum of biological activities, positioning it as a

candidate for further investigation in various therapeutic areas. The primary reported activities

are antibacterial, antioxidant, and anti-inflammatory.

Antibacterial Activity
Farobin A has demonstrated inhibitory effects against specific pathogenic bacteria.
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Target Organism Concentration % Inhibition Reference

Streptococcus mutans

ATCC 25175
100 µg/mL 28% [2]

Streptococcus

sobrinus ATCC 33478
100 µg/mL 26% [2]

Anti-inflammatory Activity
The anti-inflammatory properties of Farobin A have been characterized by its ability to

modulate the production of key pro-inflammatory cytokines.

Cell Line Stimulant
Farobin A
Conc.

Target
Cytokine

Effect Reference

RAW 264.7
Lipopolysacc

haride (LPS)
100 µg/mL IL-6

Reduction in

production
[2]

RAW 264.7
Lipopolysacc

haride (LPS)
100 µg/mL TNF-α

Reduction in

production
[2]

Antioxidant Activity
While the antioxidant activity of Farobin A has been reported, specific quantitative data from

primary literature is not yet widely available. This is an area requiring further investigation to

fully characterize its potential in mitigating oxidative stress.

Signaling Pathways
The current understanding of Farobin A's mechanism of action in its anti-inflammatory role

points towards the downregulation of the inflammatory response mediated by cytokines IL-6

and TNF-α. The precise upstream and downstream signaling cascades affected by Farobin A
are yet to be fully elucidated.
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Figure 1: Proposed Anti-inflammatory Mechanism of Farobin A.

Experimental Protocols
Detailed experimental protocols are crucial for the replication and extension of research

findings. The following sections outline the methodologies for the key biological assays

reported for Farobin A, based on available information.

Antibacterial Activity Assay
Methodology: A broth microdilution method or a similar standardized susceptibility testing

method is presumed to have been used to determine the percentage of inhibition.

Protocol:

Prepare a standardized inoculum of Streptococcus mutans ATCC 25175 and

Streptococcus sobrinus ATCC 33478.

Serially dilute Farobin A in an appropriate broth medium in a 96-well microtiter plate to

achieve the final concentration of 100 µg/mL.

Add the bacterial inoculum to each well.
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Include positive controls (bacteria with no compound) and negative controls (broth only).

Incubate the plates under appropriate conditions (e.g., 37°C, 24 hours).

Measure bacterial growth, typically by reading the optical density at a specific wavelength

(e.g., 600 nm).

Calculate the percentage of inhibition using the formula: (1 - (OD_test /

OD_positive_control)) * 100.

Anti-inflammatory Activity Assay (Cytokine Production)
Methodology: An in vitro cell-based assay using RAW 264.7 macrophages stimulated with

lipopolysaccharide (LPS) is employed to measure the effect of Farobin A on cytokine

production.

Protocol:

Culture RAW 264.7 macrophage cells in a suitable medium and seed them in multi-well

plates.

Allow the cells to adhere overnight.

Pre-treat the cells with Farobin A at a concentration of 100 µg/mL for a specified period.

Stimulate the cells with LPS to induce an inflammatory response.

Include control groups: untreated cells, cells treated with LPS only, and cells treated with

Farobin A only.

After an incubation period, collect the cell culture supernatants.

Quantify the concentration of IL-6 and TNF-α in the supernatants using a commercial

Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's

instructions.

Analyze the data to determine the reduction in cytokine production in the presence of

Farobin A.
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Figure 2: Workflow for Anti-inflammatory Assay.
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Future Directions
The initial findings on Farobin A are promising, but further research is warranted to fully

understand its therapeutic potential. Key areas for future investigation include:

Comprehensive Structural Elucidation: Determination of the complete stereochemistry and

generation of a definitive IUPAC name and InChI identifier.

Mechanism of Action Studies: In-depth investigation of the molecular targets and signaling

pathways modulated by Farobin A to understand the basis of its antibacterial, anti-

inflammatory, and antioxidant activities.

In Vivo Efficacy and Safety: Evaluation of the efficacy and safety of Farobin A in animal

models of bacterial infections and inflammatory diseases.

Pharmacokinetic Profiling: Characterization of the absorption, distribution, metabolism, and

excretion (ADME) properties of Farobin A.

Structure-Activity Relationship (SAR) Studies: Synthesis and biological evaluation of analogs

of Farobin A to identify key structural features responsible for its activity and to potentially

develop more potent and selective derivatives.

Conclusion
Farobin A represents a novel and promising natural product with multifaceted biological

activities. This technical guide provides a consolidated resource for researchers and drug

development professionals, summarizing the current knowledge of its chemical properties and

biological effects. The provided data and experimental outlines are intended to serve as a

foundation for future research aimed at unlocking the full therapeutic potential of this intriguing

molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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